Cas no 1021051-99-9 (4-(propan-2-yloxy)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 4-(propan-2-yloxy)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 1021051-99-9
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 6177065
• PubChem ID: 42110018
• Update Time: 2025-06-09

4-(propan-2-yloxy)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yloxy)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• F5079-0095
• AKOS024495475
• 4-propan-2-yloxy-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-isopropoxy-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide
• VU0633752-1
• 1021051-99-9

• Inchi： 1S/C17H17N3O3S/c1-11(2)22-13-7-5-12(6-8-13)16(21)18-17-20-19-15(23-17)10-14-4-3-9-24-14/h3-9,11H,10H2,1-2H3,(H,18,20,21)
• InChI Key： NWDGRRBGEWCKNJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=NN=C(NC(C2C=CC(=CC=2)OC(C)C)=O)O1

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(propan-2-yloxy)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide

Comprehensive Overview of 4-(propan-2-yloxy)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 1021051-99-9)

4-(propan-2-yloxy)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide, with the CAS number 1021051-99-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a benzamide core, an oxadiazole ring, and a thiophene moiety, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and functional diversity.

The compound’s molecular structure includes a propan-2-yloxy group attached to a benzene ring, which is further linked to an oxadiazole heterocycle. The presence of a thiophene substituent enhances its electronic properties, making it a subject of interest in drug discovery and material science. Recent studies highlight its potential in modulating enzyme activity and receptor binding, aligning with current trends in targeted therapy and precision medicine.

In the context of user search trends, queries such as "oxadiazole derivatives in medicine" and "thiophene-based drug candidates" reflect growing curiosity about heterocyclic compounds. The CAS 1021051-99-9 is often discussed alongside structure-activity relationships (SAR) and molecular docking studies, which are hot topics in computational chemistry. Its synthetic accessibility and modifiable functional groups also make it a popular subject for medicinal chemistry tutorials and research papers.

From an SEO perspective, incorporating keywords like "benzamide derivatives," "oxadiazole synthesis," and "thiophene applications" can improve visibility. The compound’s relevance to cancer research and neurodegenerative diseases further aligns with high-traffic search terms. For instance, its potential as a kinase inhibitor or anti-inflammatory agent resonates with audiences seeking cutting-edge therapeutics.

Industrial applications of 4-(propan-2-yloxy)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide extend to agrochemical formulations, where its heterocyclic framework may contribute to pest resistance or plant growth regulation. This dual utility in pharma and agro sectors underscores its economic value, often highlighted in patent filings and market reports.

Safety and regulatory compliance are critical considerations for this compound. While it is not classified as a hazardous material, proper handling protocols are recommended due to its complex chemical nature. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, addressing common queries about compound characterization.

In summary, CAS 1021051-99-9 represents a promising avenue for interdisciplinary research. Its structural ingenuity and functional adaptability cater to both academic and industrial demands, positioning it as a noteworthy subject in modern chemical innovation.